Cas no 77376-98-8 (3H-Spiro1,3-benzothiazole-2,4'-oxane)

• Product Name: 3H-Spiro1,3-benzothiazole-2,4'-oxane
• CAS No: 77376-98-8
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• MDL: MFCD16140318
• CID: 4658812
• PubChem ID: 12707242
• Update Time: 2025-10-29

3H-Spiro1,3-benzothiazole-2,4'-oxane Chemical and Physical Properties

Names and Identifiers

• 3H-Spiro1,3-benzothiazole-2,4'-oxane
• CS-0322463
• MFCD16140318
• CDA37698
• spiro[3H-1,3-benzothiazole-2,4'-oxane]
• 77376-98-8
• 3H-spiro[1,3-benzothiazole-2,4'-oxane]
• BE-0721
• 2',3',5',6'-Tetrahydro-3H-spiro[benzo[d]thiazole-2,4'-pyran]
• AKOS005071853

• MDL： MFCD16140318
• Inchi： 1S/C11H13NOS/c1-2-4-10-9(3-1)12-11(14-10)5-7-13-8-6-11/h1-4,12H,5-8H2
• InChI Key： BZAXEPUVRHNBAO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC21CCOCC2

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Additional information on 3H-Spiro1,3-benzothiazole-2,4'-oxane

Recent Advances in the Study of 3H-Spiro[1,3-benzothiazole-2,4'-oxane] (CAS: 77376-98-8): A Comprehensive Research Brief

The compound 3H-Spiro[1,3-benzothiazole-2,4'-oxane] (CAS: 77376-98-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic benzothiazole derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential in drug development.

One of the key areas of research involves the compound's role as a modulator of specific biological pathways. Preliminary findings suggest that 3H-Spiro[1,3-benzothiazole-2,4'-oxane] interacts with certain cellular targets, potentially influencing processes such as inflammation and oxidative stress. These insights have spurred further investigations into its therapeutic potential for conditions like neurodegenerative diseases and cancer.

In terms of synthetic chemistry, advancements have been made in the efficient production of 3H-Spiro[1,3-benzothiazole-2,4'-oxane]. Researchers have developed novel catalytic methods to enhance yield and purity, addressing previous challenges in large-scale synthesis. These improvements are critical for facilitating further preclinical and clinical studies.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and toxicity profiles. Early results indicate favorable pharmacokinetic properties, with good absorption and minimal off-target effects. However, additional in vivo studies are required to fully assess its safety and efficacy.

Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the commercial potential of 3H-Spiro[1,3-benzothiazole-2,4'-oxane]. Patents have been filed for its use in various formulations, highlighting its versatility and broad applicability. These developments underscore the compound's growing importance in the pharmaceutical industry.

In conclusion, 3H-Spiro[1,3-benzothiazole-2,4'-oxane] (CAS: 77376-98-8) represents a promising avenue for future research and drug development. Its unique chemical structure and biological activity make it a valuable subject for further exploration. Continued interdisciplinary collaboration will be essential to unlock its full therapeutic potential and translate findings into clinical applications.